2-Fluoro-4-bromobenzyl isocyanate

• Molecular Formula: C8H5BrFNO
• Molecular Weight: 230.03 g/mol
• IUPAC Name: 4-bromo-2-fluoro-1-(isocyanatomethyl)benzene
• InChI: InChI=1S/C8H5BrFNO/c9-7-2-1-6(4-11-5-12)8(10)3-7/h1-3H,4H2
• InChI Key: AOVPJNZHNSTKRZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)F)CN=C=O

Description

2-Fluoro-4-bromobenzyl isocyanate is a useful research compound. Its molecular formula is C8H5BrFNO and its molecular weight is 230.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Chlorobenzene (30 ml) is introduced into the reaction vessel at 60° C. and saturated with phosgene. A solution of 4-bromo-2-fluorobenzylamine (20.4 g, 0.10 mol) in chlorobenzene (40 ml) is added dropwise at 60° C. over 3 hours. At the same time, phosgene is passed in. Stirring of the batch is continued for 2 hours at 60° C., and the mixture is subsequently refluxed to remove the gases phosgene and hydrogen chloride. The batch is worked up by distillation. 15.9 g of 4-bromo-2-fluorobenzyl isocyanate (boiling point 109° C. at 4 mbar) are obtained. Yield: 69.1% of theory.

Synthesis routes and methods II

Procedure details

A solution of 4-bromo-2-fluorobenzylamine (20.4 g, 0.10 mol) in toluene (300 ml) is saturated with gaseous hydrochloric acid at 25° C. The resulting suspension of the 4-bromo-2-fluorobenzylamine hydrochloride is heated at 100° C. Phosgene is passed in at this temperature. Stirring of the solution, which has eventually become clear, is continued at 100° C. for 1 hour, and the mixture is then refluxed to remove the gases phosgene and hydrogen chloride. The batch is worked up by distillation. 21.2 g of 4-bromo-2-fluorobenzyl isocyanate (boiling point 109° C. at 4 mbar) are obtained. Yield: 92.1% of theory.